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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides essential, step-by-step procedures for the proper disposal of ZD 7155
(hydrochloride), a potent and selective angiotensin Il type 1 (AT1) receptor antagonist.
Adherence to these protocols is vital for protecting personnel and the environment.

ZD 7155 (hydrochloride) is a pharmacologically active, chlorinated organic compound. Due to
its biological potency and chemical properties, it requires careful handling and disposal as

hazardous waste. Improper disposal can lead to environmental contamination and potential
health risks.

Key Properties of ZD 7155 (hydrochloride)

A summary of the key quantitative data for ZD 7155 (hydrochloride) is presented in the table
below for easy reference.
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Property Value Source
Molecular Weight 474.99 g/mol [1112]
Chemical Formula C26H26N6O-HCI [1][2]

- Soluble to 10 mM in water with
Solubility ) [1]
gentle warming.

Purity >98% (HPLC) 2]

Storage Desiccate at +4°C. [1][2]

Experimental Protocols: Disposal Procedure

The following step-by-step procedure should be followed for the safe disposal of ZD 7155
(hydrochloride).

1. Waste ldentification and Classification:

» All waste containing ZD 7155 (hydrochloride), including pure compound, solutions, and
contaminated labware (e.g., vials, pipette tips, gloves), must be classified as hazardous
chemical waste.

e Due to its chlorinated nature, it should be segregated as halogenated organic waste.
2. Personal Protective Equipment (PPE):
o Before handling any waste, ensure appropriate PPE is worn, including:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alab coat
3. Waste Segregation and Collection:

e Solid Waste: Collect solid ZD 7155 (hydrochloride) and contaminated disposable items in a
dedicated, properly labeled, and sealable hazardous waste container.
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Liquid Waste: Collect solutions containing ZD 7155 (hydrochloride) in a separate, leak-proof,
and clearly labeled hazardous waste container for chlorinated organic liquids.

o Do not mix with non-halogenated solvent waste.

o Do not dispose of down the drain.[3]

Ensure waste containers are compatible with the chemical.

. Labeling:

All waste containers must be clearly labeled with:

o

The words "Hazardous Waste"

[¢]

The full chemical name: "ZD 7155 (hydrochloride)"

[e]

The primary hazard(s) (e.g., "Toxic," "Pharmacologically Active Compound")

The date of waste accumulation

[e]

. Storage:

Store the sealed hazardous waste containers in a designated Satellite Accumulation Area
(SAA).

The SAA should be a secure, well-ventilated area, away from general laboratory traffic and
incompatible chemicals.

. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

Inform the disposal service that the waste contains a potent, pharmacologically active,
chlorinated organic compound.
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e The primary recommended disposal method for chlorinated organic compounds is high-
temperature incineration by a licensed facility.[4][5][6][7][8] This process permanently

destroys the toxic organic compounds.[6]

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of ZD 7155
(hydrochloride).

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.taylorfrancis.com/chapters/mono/10.1201/b16576-20/incineration-hazardous-wastes?context=ubx
https://www.tandfonline.com/doi/pdf/10.1080/08940630.1987.10466245
https://www.epa.gov/sites/default/files/2017-02/documents/incin.pdf
https://patents.google.com/patent/US4215095A/en
https://patents.google.com/patent/US6273008B1/en
https://www.epa.gov/sites/default/files/2017-02/documents/incin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Opera.tir.\.g Gu.iqe

Check Availability & Pricing

Preparation

Identify ZD 7155 (hydrochloride)
waste for disposal

i

Wear appropriate PPE
(gloves, goggles, lab coat)

yémon &%on

Collect Solid Waste Collect Liquid Waste
in dedicated container in dedicated container

Co%q:r Man%t

Label container clearly:
'Hazardous Waste - ZD 7155 (hydrochloride)'

l

Seal container securely

Storage & Disposal

Store in designated
Satellite Accumulation Area (SAA)

i

Contact EHS or licensed
waste disposal service

'

Arrange for high-temperature
incineration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b127983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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